Cas no 1803639-87-3 (3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803639-87-3
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911501
• Update Time: 2025-06-13

3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-4-2-14-6(9)3(1-13)5(4)15-7(10,11)12/h2H
• InChI Key： NURBNLBRSBDJNH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#N)=C1OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 255.9418025 g/mol
• Monoisotopic Mass: 255.9418025 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9
• Molecular Weight: 256.99

Additional information on 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine

3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine (CAS No. 1803639-87-3): A Comprehensive Overview

3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine (CAS No. 1803639-87-3) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of cyano, dichloro, and trifluoromethoxy substituents, exhibits a wide range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The cyano group in 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine imparts strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This feature is particularly useful in the design of drugs that require high metabolic stability and reduced toxicity. Recent studies have shown that compounds containing cyano groups can enhance the potency and selectivity of drug candidates, making them attractive for the development of novel therapeutics.

The presence of dichloro substituents in 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine further enhances its chemical versatility. Chlorine atoms are known to improve the lipophilicity and bioavailability of molecules, which is crucial for optimizing drug delivery and efficacy. Additionally, dichloro substituents can participate in various chemical reactions, such as nucleophilic substitution and elimination processes, making this compound a valuable starting material for synthetic transformations.

The trifluoromethoxy group in 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine is another key functional group that contributes to its unique properties. Trifluoromethoxy substituents are known for their strong electron-withdrawing effects and high lipophilicity, which can significantly influence the pharmacokinetic properties of drug molecules. Recent research has demonstrated that compounds containing trifluoromethoxy groups exhibit enhanced metabolic stability and reduced off-target effects, making them promising candidates for drug discovery.

In the context of medicinal chemistry, 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine has been explored as a building block for the synthesis of various bioactive molecules. For example, it has been used to develop inhibitors of key enzymes involved in disease pathways, such as kinases and proteases. These inhibitors have shown promising results in preclinical studies for treating conditions such as cancer, inflammatory diseases, and neurodegenerative disorders.

Beyond its applications in medicinal chemistry, 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine has also found use in materials science. The combination of its functional groups makes it an excellent candidate for the synthesis of advanced materials with unique electronic and optical properties. For instance, it has been utilized in the development of organic semiconductors and photovoltaic materials, where its high electron affinity and stability are advantageous.

The synthesis of 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine typically involves multistep processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. These improvements have not only reduced production costs but also minimized environmental impact, making it more accessible for large-scale applications.

In conclusion, 3-Cyano-2,5-dichloro-4-(trifluoromethoxy)pyridine (CAS No. 1803639-87-3) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique combination of cyano, dichloro, and trifluoromethoxy substituents endows it with a wide range of chemical and biological properties that make it a valuable intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.